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Compound of Interest

Compound Name: DNP-PEG12-NHS ester

Cat. No.: B15579066

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on DNP-PEG12-NHS ester, a
heterobifunctional crosslinker widely utilized in biological research and pharmaceutical
development. The document details its chemical properties, safety and handling protocols, and
its application in bioconjugation, complete with experimental methodologies and graphical
representations of its core reaction and workflow.

Introduction to DNP-PEG12-NHS Ester

DNP-PEG12-NHS ester is a versatile molecule composed of three key functional parts: a 2,4-
dinitrophenol (DNP) group, a 12-unit polyethylene glycol (PEG) spacer, and an N-
hydroxysuccinimide (NHS) ester. The DNP moiety serves as a well-recognized hapten for
immunological detection using anti-DNP antibodies. The NHS ester is a highly efficient amine-
reactive group that forms stable amide bonds with primary amines, such as the lysine residues
found on proteins.[1][2][3] The hydrophilic PEG linker enhances the water solubility of the
molecule and the resulting conjugate, reducing aggregation and improving biocompatibility in
aqueous environments.[1][2] These features make it an invaluable tool for labeling proteins,
peptides, and other biomolecules for applications in immunoassays, vaccine development, and
targeted drug delivery.[4][5][6]

Safety, Handling, and Storage
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While a specific Safety Data Sheet (SDS) for DNP-PEG12-NHS ester should be obtained from
the supplier, general safety precautions for amine-reactive NHS esters apply. These
compounds are moisture-sensitive and can cause irritation.

o Hazard Identification: May cause skin irritation and serious eye damage.

» Handling: Always work in a well-ventilated area. Wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust
and direct contact with skin and eyes. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry place, typically at -20°C, under an inert atmosphere if possible.
[2][4][7] The compound is hygroscopic; care should be taken to limit exposure to moisture to
prevent hydrolysis of the NHS ester.[4][5][8] Before opening, allow the vial to equilibrate to
room temperature to prevent moisture condensation.[5][9]

o First Aid Measures:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing and seek immediate medical
attention.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty
of water. If irritation occurs, seek medical advice.

o Ingestion: If swallowed, rinse mouth and drink two glasses of water. Consult a physician.

Physicochemical and Technical Data

The quantitative properties of DNP-PEG12-NHS ester are summarized below for easy
reference.
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Property Value Reference(s)
2,5-dioxopyrrolidin-1-yl 1-((2,4-
dinitrophenyl)amino)-3,6,9,12,

IUPAC Name 15,18,21,24,27,30,33,36- [1]
dodecaoxanonatriacontan-39-
oate

CAS Number 1334178-01-6 [2][4]15]

Molecular Formula C37H60N4O20 [2][41[5]

Molecular Weight 880.89 g/mol [4115][10]

Purity >98% [2][4]

Spacer Arm Length 40 atoms (46.4 A) [415]
Soluble in Water, DMSO,

Solubility DMAC, Methylene Chloride, [4115]
Acetonitrile

Storage Temperature -20°C [2][4][5]

) N-Hydroxysuccinimide (NHS)

Reactive Group [1][2]
Ester

Target Functional Group Primary Amines (-NH2) [1][3][11]

Mechanism of Action and Bioconjugation

The core utility of DNP-PEG12-NHS ester lies in the reactivity of the NHS ester group. NHS
esters are one of the most common reagents for modifying primary amines on biomolecules.[3]

The reaction proceeds via nucleophilic attack of a primary amine on the carbonyl carbon of the

ester. This forms a stable, covalent amide bond and releases N-hydroxysuccinimide as a

byproduct.[3] This reaction is highly selective for primary aliphatic amines and is efficient in

aqueous, non-nucleophilic buffers with a pH range of 7 to 9.[3][11]
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Reactants

DNP-PEG12-NHS Ester Protein with Primary Amine (Protein-NHz)

Reaction Conditions

pH 7-9 Buffer
(e.g., PBS, Bicarbonate)

F-q—————1-

Prodlucts
1

DNP-PEG12-Protein Conjugate
(Stable Amide Bond)

N-hydroxysuccinimide (Byproduct)

Click to download full resolution via product page

Caption: Reaction of DNP-PEG12-NHS ester with a protein's primary amine.
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Experimental Protocols

This section provides a detailed methodology for a typical protein labeling experiment.

5.1 Materials and Reagents

Protein of interest (in an amine-free buffer like PBS or bicarbonate)

DNP-PEG12-NHS ester

Anhydrous Dimethylsulfoxide (DMSOQO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M Sodium Bicarbonate or Phosphate-Buffered Saline (PBS), pH 8.3-8.5
Quenching Buffer: 1 M Tris-HCI, pH 8.0

Purification System: Size-exclusion chromatography (e.g., desalting column) or dialysis
cassette

5.2 Experimental Procedure

e Protein Preparation:

o Ensure the protein solution is free of amine-containing buffers (like Tris or glycine) and
other nucleophiles, as they will compete with the labeling reaction.[9]

o If necessary, exchange the protein into the desired Reaction Buffer using dialysis or a
desalting column.

o Adjust the protein concentration to 1-10 mg/mL.
o DNP-PEG12-NHS Ester Stock Solution Preparation:

o Allow the vial of DNP-PEG12-NHS ester to equilibrate to room temperature before
opening.[5][9]

o Immediately before use, prepare a 10-20 mM stock solution by dissolving the required
amount in anhydrous DMSO or DMF.[3][9] The stock solution is susceptible to hydrolysis
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and should be used promptly.[8][9]

o Conjugation Reaction:

o Calculate the volume of the NHS ester stock solution needed to achieve the desired molar
excess over the protein. A 5- to 20-fold molar excess is a common starting point.

o Add the calculated volume of the DNP-PEG12-NHS ester stock solution to the protein
solution while gently vortexing.

o Incubate the reaction mixture for 1-2 hours at room temperature or for 2-4 hours at 4°C.
e Quenching the Reaction:

o To stop the reaction and quench any unreacted NHS ester, add the Quenching Buffer
(e.g., Tris-HCI) to a final concentration of 50-100 mM.

o Incubate for an additional 15-30 minutes at room temperature.
 Purification of the Conjugate:

o Remove the unreacted DNP-PEG12-NHS ester and the NHS byproduct by passing the
reaction mixture through a desalting column equilibrated with the desired storage buffer
(e.g., PBS).

o Alternatively, perform dialysis against the storage buffer for 24-48 hours with several buffer
changes.

o Collect the purified protein conjugate.
o Characterization and Storage:

o Confirm the conjugation success and determine the degree of labeling using methods
such as UV-Vis spectroscopy (measuring absorbance of the DNP tag) or mass
spectrometry.

o Store the final conjugate at 4°C for short-term use or at -20°C or -80°C for long-term
storage.
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Caption: Experimental workflow for protein labeling with DNP-PEG12-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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